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Compound of Interest

Compound Name: Enalaprilat D5

Cat. No.: B10799935

Essential Safety and Handling Guide for Enalaprilat
D5

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Enalaprilat D5. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound. Given the
conflicting safety data for Enalaprilat D5 and its analogs, with some sources indicating
reproductive and organ toxicity, it is imperative to handle this compound with a high degree of
caution.

Quantitative Toxicity and Exposure Data

The following table summarizes key toxicity and exposure limit data for Enalaprilat and its non-
deuterated analog, Enalapril Maleate. This data should be considered when assessing the risk
of handling Enalaprilat D5.
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) ) Reference
Data Point Species Route Value
Compound

LD50 (Lethal )

Rat Oral 2973 mg/kg Enalaprilat
Dose, 50%)
LD50 (Lethal .

Mouse Oral 3507 mg/kg Enalaprilat
Dose, 50%)
LDLo (Lowest
Published Lethal Dog Oral 200 mg/kg Enalaprilat
Dose)
Occupational

o ) 0.1 mg/m3 (over )
Exposure Limit Human Inhalation Enalapril Maleate
8 hours)

(TWA)

Data sourced from Safety Data Sheets for Enalaprilat and Enalapril Maleate.[1][2]

Procedural Guidance: Handling and Disposal

This section provides a step-by-step protocol for the safe handling of Enalaprilat D5, from
receipt to disposal.

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are the first line of defense against exposure.

e Primary Engineering Control: All handling of Enalaprilat D5 solid, and any procedures that
could generate dust or aerosols, must be conducted in a certified chemical fume hood or a
similar ventilated enclosure.[3]

e Eye and Face Protection: Wear chemical safety goggles with side shields conforming to
NIOSH (US) or EN 166 (EU) standards.[3] If there is a risk of splashing or significant aerosol
generation, a full-face shield should also be worn.[4]
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Hand Protection: Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978
standards. The inner glove should be tucked under the cuff of the lab coat, and the outer
glove should go over the cuff. Change the outer gloves immediately if contaminated, torn, or
punctured, and change both pairs at least every hour.

Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs is required. A lab coat may be worn over personal clothing, but the
disposable gown is essential when handling the compound.

Respiratory Protection: If working outside of a fume hood or if there is a potential for
uncontrolled release or aerosol generation, a NIOSH-approved N95 (or better) respirator is
mandatory. All users must be fit-tested for their selected respirator.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the fume hood is functioning correctly. Don all required
PPE as described above. Prepare all necessary equipment (spatulas, weigh boats, solvent,
vortexer, etc.) and place it within the fume hood.

Weighing: As Enalaprilat D5 is a solid, carefully weigh the required amount inside the fume
hood on an analytical balance. Use gentle movements to avoid creating dust.

Solution Preparation: If preparing a solution, add the solvent to the solid in a closed
container (e.g., a vial with a septum cap). Mix by vortexing or sonicating until fully dissolved.

Post-Handling: After handling, decontaminate all surfaces within the fume hood. Carefully
remove the outer pair of gloves and dispose of them as hazardous waste.

Doffing PPE: Remove the disposable gown, followed by the inner pair of gloves, disposing of
them in the designated hazardous waste container. Wash hands thoroughly with soap and
water.

Storage and Spill Management

Storage: Store Enalaprilat D5 in its original, tightly sealed container in a refrigerated, dry,
and well-ventilated area, protected from light and moisture. The storage location should be
locked and clearly labeled.
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e Minor Spills (Solid): For small spills contained within the fume hood, gently sweep up the
powder using absorbent pads or a HEPA-filtered vacuum. Avoid dry sweeping which can
generate dust. Place the collected material and cleaning supplies into a sealed container for
hazardous waste disposal.

o Major Spills: In the event of a large spill, evacuate the area immediately and alert safety
personnel. Restrict access to the area. Cleanup should only be performed by trained
personnel wearing appropriate PPE, including respiratory protection.

Disposal Plan

All waste containing Enalaprilat D5, including empty containers, contaminated PPE, and
cleaning materials, must be treated as hazardous waste.

e Segregation: Collect all Enalaprilat D5 waste in a dedicated, clearly labeled, and sealed
hazardous waste container.

» Disposal: Do not dispose of this material down the drain. The waste must be disposed of
through an approved hazardous waste disposal facility, in accordance with all local, state,
and federal regulations. Puncture empty containers to prevent reuse before disposal.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Enalaprilat D5,
from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Enalaprilat D5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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